(Z)-2-(5-(2-chlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)-2-cyano-N-methylacetamide

• IUPAC Name: (2Z)-2-[5-[(2-chlorophenyl)methyl]-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyano-N-methylacetamide
• InChI: InChI=1S/C20H15ClFN3O2S/c1-24-18(26)15(11-23)20-25(14-8-6-13(22)7-9-14)19(27)17(28-20)10-12-4-2-3-5-16(12)21/h2-9,17H,10H2,1H3,(H,24,26)/b20-15-
• InChI Key: OTYOABZZLQODGZ-HKWRFOASSA-N
• Canonical SMILES: CNC(=O)C(=C1N(C(=O)C(S1)CC2=CC=CC=C2Cl)C3=CC=C(C=C3)F)C#N
• Isomeric SMILES: CNC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC=CC=C2Cl)C3=CC=C(C=C3)F)/C#N
• Molecular Formula: C20H15ClFN3O2S
• Molecular Weight: 415.9 g/mol

Description

(Z)-2-(5-(2-chlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)-2-cyano-N-methylacetamide is a useful research compound. Its molecular formula is C20H15ClFN3O2S and its molecular weight is 415.87. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(5-(2-chlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)-2-cyano-N-methylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(5-(2-chlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)-2-cyano-N-methylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of novel derivatives of similar compounds has been explored for their potential in medicinal chemistry, including anti-inflammatory and antimicrobial activities. For instance, the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has been reported with significant anti-inflammatory activity (K. Sunder & Jayapal Maleraju, 2013).
• Another study focused on the crystal structure, Hirshfeld surface analysis, and computational studies of a thiazolidin-4-one derivative, revealing insights into its molecular configuration and potential interactions (N. Khelloul et al., 2016).

Biological Activities

• Various synthesized compounds have shown promising anticancer activities. For example, a study on the synthesis and anticancer activity of some novel 2-substituted benzimidazole derivatives demonstrated significant antitumor activity against human hepatocellular carcinoma, breast adenocarcinoma, and colon carcinoma cell lines (Hanan M. Refaat, 2010).
• The design and synthesis of novel (Z)-2-(3-(4-((3-benzyl-2,4-dioxothiazolidin-5-ylidene)methyl)-1-phenyl-1H-pyrazol-3-yl)phenoxy)-N-arylacetamide derivatives have been evaluated for their cytotoxic activity, with some derivatives demonstrating moderate to promising cytotoxic activity against human breast cell line (MCF-7) (P. K. Kolluri et al., 2020).

Antimicrobial Activities

• Synthesis and antimicrobial evaluation of novel thiazole, pyrazole, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety have been conducted, showing promising antimicrobial activities against a range of bacteria and fungi (E. Darwish et al., 2014).